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Compound of Interest

Compound Name: (2-Bromo-3-iodophenyl)methanol

Cat. No.: B591537

An In-depth Technical Guide on the Stability and Storage of (2-Bromo-3-
iodophenyl)methanol

For Researchers, Scientists, and Drug Development Professionals

Abstract

(2-Bromo-3-iodophenyl)methanol is a halogenated aromatic alcohol with potential
applications in organic synthesis and pharmaceutical research. Understanding its stability and
appropriate storage conditions is critical for ensuring its integrity and the reliability of
experimental outcomes. This technical guide provides a comprehensive overview of the known
stability and storage parameters for (2-Bromo-3-iodophenyl)methanol. Due to the limited
availability of specific stability studies for this compound in publicly accessible literature, this
guide further outlines general principles and methodologies for assessing the stability of related
halophenyl methanols.

Chemical and Physical Properties

A summary of the key chemical and physical properties of (2-Bromo-3-iodophenyl)methanol
is presented in Table 1.

Table 1: Chemical and Physical Properties of (2-Bromo-3-iodophenyl)methanol
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Property Value

CAS Number 1261644-21-6
Molecular Formula C7HeBrlO
Molecular Weight 312.93 g/mol
Physical Form Solid[1]

Purity Typically =298%][1]

Recommended Storage and Handling

Proper storage and handling are paramount to prevent the degradation of (2-Bromo-3-
iodophenyl)methanol. The recommended conditions are based on information from chemical
suppliers and general knowledge of similarly structured compounds.

Table 2: Recommended Storage and Handling Conditions

Parameter Recommendation Rationale

Refrigeration slows down
Temperature 2-8°C[1] potential degradation

reactions.

To prevent potential photolytic

Light Keep in a dark place[1] )
degradation.
To protect from moisture and
] N atmospheric oxygen, which
Atmosphere Sealed in dry conditions[1] o i
could participate in
degradation.
Recommended for long-term To further minimize oxidative
Inert Gas )
storage degradation.

Safety Information

(2-Bromo-3-iodophenyl)methanol is classified with the following hazard statements:
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e H315: Causes skin irritation
e H319: Causes serious eye irritation
o H335: May cause respiratory irritation

Standard laboratory personal protective equipment (PPE), including safety goggles, gloves,
and a lab coat, should be worn when handling this compound. Work should be conducted in a
well-ventilated area or a fume hood.

Stability Profile and Potential Degradation Pathways

While specific experimental stability data for (2-Bromo-3-iodophenyl)methanol is not
extensively documented, its structure suggests several potential degradation pathways based
on the reactivity of its functional groups (benzyl alcohol, bromo and iodo substituents on an
aromatic ring).

Oxidative Degradation

The benzylic alcohol moiety is susceptible to oxidation, which could lead to the formation of the
corresponding aldehyde (2-Bromo-3-iodobenzaldehyde) and subsequently the carboxylic acid
(2-Bromo-3-iodobenzoic acid). This process can be accelerated by exposure to air (oxygen),
heat, and light.

Photodegradation

Aromatic halides, particularly iodo-substituted compounds, can be sensitive to light. The
carbon-iodine bond is weaker than the carbon-bromine bond and can be cleaved by UV or
even visible light, potentially leading to dehalogenation or other complex reactions.

Thermal Degradation

At elevated temperatures, thermal decomposition may occur. The specific degradation products
would depend on the temperature and atmosphere.

Incompatibilities
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Based on general chemical principles, (2-Bromo-3-iodophenyl)methanol may be
incompatible with:

o Strong Oxidizing Agents: Can lead to rapid and potentially hazardous oxidation of the alcohol
group.

e Strong Reducing Agents: May cause dehalogenation.
e Strong Acids and Bases: Could catalyze degradation reactions.

A logical diagram illustrating the potential degradation pathways is provided below.
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Potential Degradation Pathways of (2-Bromo-3-iodophenyl)methanol
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Forced Degradation Study Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [stability and storage conditions for (2-Bromo-3-
iodophenyl)methanol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b591537#stability-and-storage-conditions-for-2-bromo-
3-iodophenyl-methanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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